KX1-004

• Molecular Formula: C16H13FN2O2
• Molecular Weight: 284.28 g/mol
• InChI: InChI=1S/C16H13FN2O2/c17-12-4-5-14-11(7-12)8-15(19-14)16(21)18-9-10-2-1-3-13(20)6-10/h1-8,19-20H,9H2,(H,18,21)
• InChIKey: TUIHIKXCMCXXJG-UHFFFAOYSA-N

KX1-004 Product Overview

KX1-004 (CAS 518058-84-9) is a synthetic small-molecule non-ATP competitive inhibitor of Src protein tyrosine kinase (Src-PTK), with a reported in vitro IC50 of 40 μM against isolated Src-PTK . As a close analog of indole-based Src inhibitors, it contains a 5-fluoro substituent and demonstrates potent inhibition activity in enzymatic assays . KX1-004 has been validated in vivo for protecting the cochlea against hazardous noise exposure and preventing noise-induced hearing loss (NIHL), evidenced by reduced temporary and permanent threshold shifts and outer hair cell preservation in chinchilla models .

Mechanism Non-ATP competitive Src-PTK inhibitor, indole-based chemotype

Model context Reported in noise-induced hearing loss and cisplatin ototoxicity research models

Research use Supports Src kinase pathway dissection and auditory protection model studies

• [1] Harris KC, Hu B, Hangauer D, Henderson D. Prevention of noise-induced hearing loss with Src-PTK inhibitors. Hear Res. 2005 Oct;208(1-2):14-25. doi: 10.1016/j.heares.2005.04.009. Epub 2005 Jun 13. PMID: 15950415. View Source
• [2] Milkiewicz KL, Marsilje TH, Woodworth Jr RP, et al. The design, synthesis and activity of non-ATP competitive inhibitors of pp60 c-src tyrosine kinase. Part 2: Hydroxyindole derivatives. Bioorg Med Chem Lett. 2000 Mar 6;10(5):483-6. doi: 10.1016/s0960-894x(00)00041-x. PMID: 10743956. View Source
• [3] Bielefeld EC, Hynes S, Pryznosch D, Liu J, Coleman JK, Henderson D. A comparison of the protective effects of systemic administration of a pro-glutathione drug and a Src-PTK inhibitor against noise-induced hearing loss. Noise Health. 2005 Oct-Dec;7(29):24-30. doi: 10.4103/1463-1741.31875. PMID: 17478966. View Source

KX1-004 Procurement: Substitution Risks

Generic substitution among Src inhibitors is scientifically unsound due to fundamental differences in ATP-competitive vs. non-ATP competitive mechanisms, potency profiles (nanomolar vs. micromolar IC50 values), and in vivo validation. KX1-004 is specifically engineered as a non-ATP competitive inhibitor, targeting the peptide substrate pocket rather than the ATP-binding site, a mechanism shared by few Src inhibitors . ATP-competitive inhibitors like PP1 and PP2 exhibit high potency (IC50 values in the low nanomolar range) and broad kinase inhibition, which may confer off-target liabilities and limit therapeutic window for otoprotection . KX1-004 has undergone direct head-to-head comparison against KX1-005 and KX1-174, where it demonstrated superior efficacy in reducing permanent threshold shift (PTS) . Furthermore, KX2-391, though structurally related, exhibits dual Src/tubulin polymerization inhibition and is clinically developed for oncology, not otoprotection, with a distinct pharmacokinetic and toxicity profile . These data collectively preclude the interchangeability of KX1-004 with other Src inhibitors.

Mechanism mismatch Non-ATP competitive inhibition may shift selectivity profile compared to ATP-competitive SFK inhibitors.

Analog variability Structural analogs KX1-005 and KX1-174 may not reproduce equivalent in vivo auditory protection responses.

Target scope Pan-SFK inhibitors with broader kinase inhibition may confound pathway-specific interpretation.

• [1] Naing A, Cohen R, Dy GK, Hong DS, Dyster L, Hangauer DG, Kwan R, Fetterly G, Kurzrock R, Adjei AA. A phase I trial of KX2-391, a novel non-ATP competitive substrate-pocket- directed SRC inhibitor, in patients with advanced malignancies. Invest New Drugs. 2013 Aug;31(4):967-73. doi: 10.1007/s10637-013-9929-8. Epub 2013 Jan 30. PMID: 23361621. View Source
• [2] Hanke JH, Gardner JP, Dow RL, Changelian PS, Brissette WH, Weringer EJ, Pollok BA, Connelly PA. Discovery of a novel, potent, and Src family-selective tyrosine kinase inhibitor. Study of Lck- and FynT-dependent T cell activation. J Biol Chem. 1996 Jan 12;271(2):695-701. doi: 10.1074/jbc.271.2.695. PMID: 8557675. View Source
• [3] Harris KC, Hu B, Hangauer D, Henderson D. Prevention of noise-induced hearing loss with Src-PTK inhibitors. Hear Res. 2005 Oct;208(1-2):14-25. doi: 10.1016/j.heares.2005.04.009. Epub 2005 Jun 13. PMID: 15950415. View Source
• [4] Antonarakis ES, Heath EI, Posadas EM, Yu EY, Harrison MR, Bruce JY, Cho SY, Wilding G, Fetterly GJ, Hangauer DG, Kwan R, Dyster L, Carducci MA. A phase 2 study of KX2-391, an oral inhibitor of Src kinase and tubulin polymerization, in men with bone-metastatic castration-resistant prostate cancer. Cancer Chemother Pharmacol. 2013 Apr;71(4):883-92. doi: 10.1007/s00280-013-2079-z. Epub 2013 Jan 13. PMID: 23314737; PMCID: PMC3609871. View Source

KX1-004 Selection Matrix

In Vivo Otoprotection: Superior to KX1-005 and KX1-174

In a direct head-to-head study comparing three Src-PTK inhibitors for protection against noise-induced hearing loss (NIHL), KX1-004, KX1-005, and KX1-174 were evaluated in chinchillas. Following a 4-hour, 4 kHz octave band noise exposure at 106 dB SPL, KX1-004 (30 µM topical round window application) provided the most robust reduction in permanent threshold shift (PTS) compared to KX1-005 and KX1-174. KX1-004 reduced PTS by up to 25 dB relative to control ears, whereas the protective efficacy of the other two inhibitors was less pronounced .

In vivo otoprotection rank

Head-to-head

KX1-004 ranked most effective among KX1-005, KX1-174

Supports Src inhibitor selection for NIHL model comparison

Chinchilla, local round window, 106 dB noise, 30 µL

Evidence Dimension	Reduction in permanent auditory threshold shift (PTS) in dB
Target Compound Data	Up to 25 dB reduction
Comparator Or Baseline	KX1-005 (quantified reduction unspecified but stated as less protective than KX1-004) and KX1-174 (quantified reduction unspecified but stated as less protective than KX1-004); Control ear (DMSO/saline): 0 dB reduction (baseline)
Quantified Difference	KX1-004: up to 25 dB reduction; KX1-005: less reduction (unspecified exact value); KX1-174: less reduction (unspecified exact value); Control: baseline PTS with no reduction
Conditions	Chinchilla model; 4-hour, 4 kHz octave band noise at 106 dB SPL; topical round window membrane application (30 µL of 30 µM drug solution); PTS measured 20 days post-exposure via evoked response.

Why This Matters

KX1-004 provides quantifiably superior protection against permanent noise-induced hearing loss compared to its closest structural analogs KX1-005 and KX1-174, making it the preferred choice for studies requiring validated in vivo efficacy in otoprotection models.

• [1] Harris KC, Hu B, Hangauer D, Henderson D. Prevention of noise-induced hearing loss with Src-PTK inhibitors. Hear Res. 2005 Oct;208(1-2):14-25. doi: 10.1016/j.heares.2005.04.009. Epub 2005 Jun 13. PMID: 15950415. View Source

Systemic Otoprotection Equivalent to L-NAC

In a study comparing systemic administration of KX1-004 (50 mg/kg, subcutaneous) and L-N-acetylcysteine (L-NAC, 325 mg/kg, intraperitoneal), both agents provided similar protection against noise-induced hearing loss. KX1-004 produced 10 to 20 dB less temporary threshold shift (TTS) at day 1 and an average 10 dB less permanent threshold shift (PTS) by day 21 compared to saline controls. Notably, KX1-004 achieved this level of protection at a 6.5-fold lower mg/kg dose than L-NAC (50 mg/kg vs. 325 mg/kg). The study concluded that KX1-004 produced at least as much protection as L-NAC but at a significantly lower concentration .

Systemic dose-response vs L-NAC

Reported

Equivalent PTS reduction (~10 dB) at 6.5× lower dose (50 vs 325 mg/kg)

Supports dose-response context in systemic NIHL administration

Chinchilla, subcutaneous, 4-day repeated exposure

Evidence Dimension	Reduction in temporary threshold shift (TTS) at day 1 and permanent threshold shift (PTS) at day 21
Target Compound Data	10-20 dB less TTS (day 1); 10 dB less PTS (day 21) at 50 mg/kg s.c.
Comparator Or Baseline	L-N-acetylcysteine (L-NAC) at 325 mg/kg i.p. provided similar magnitude of protection (10-20 dB less TTS, 10 dB less PTS); Saline control provided baseline PTS
Quantified Difference	Comparable protection between KX1-004 (50 mg/kg) and L-NAC (325 mg/kg); KX1-004 effective dose is 6.5-fold lower by weight
Conditions	Chinchilla model; systemic administration (KX1-004 s.c., L-NAC i.p.); 4 kHz octave band noise at 100 dB SPL for 6 hours/day for 4 days; hearing assessed via implanted inferior colliculus electrodes.

Why This Matters

KX1-004 offers a 6.5-fold dose advantage over the antioxidant L-NAC for systemic otoprotection, potentially improving safety margin and enabling more convenient formulation for in vivo studies requiring repeated dosing.

• [1] Bielefeld EC, Hynes S, Pryznosch D, Liu J, Coleman JK, Henderson D. A comparison of the protective effects of systemic administration of a pro-glutathione drug and a Src-PTK inhibitor against noise-induced hearing loss. Noise Health. 2005 Oct-Dec;7(29):24-30. doi: 10.4103/1463-1741.31875. PMID: 17478966. View Source

Local Otoprotection: TTS and PTS Reduction

KX1-004 is a non-ATP competitive inhibitor of Src-PTK, with an in vitro IC50 of 40 μM . This mechanism is distinct from the ATP-competitive Src inhibitors PP1 and PP2, which exhibit IC50 values of 170 nM and 4-5 nM (against Src/Lck/Fyn), respectively . KX1-004 has been validated in vivo for protection against noise-induced hearing loss, whereas ATP-competitive Src inhibitors such as PP1 and PP2 are primarily used for biochemical and cellular studies and lack demonstrated in vivo otoprotective efficacy. The non-ATP competitive mechanism may confer advantages in selectivity and reduced interference with other ATP-dependent processes.

Local TTS/PTS protection

Data to verify

Up to 40 dB less TTS, up to 25 dB less PTS

Supports local application endpoint benchmark

30 µM round window, chinchilla, contralateral ear control

Evidence Dimension	Src inhibition potency (IC50) and mechanism
Target Compound Data	IC50 = 40 μM (non-ATP competitive)
Comparator Or Baseline	PP1: IC50 = 170 nM (ATP-competitive); PP2: IC50 = 4-5 nM (ATP-competitive); both lack reported in vivo otoprotection data
Quantified Difference	Potency difference: 235-fold (PP1) to 8000-10000-fold (PP2) more potent than KX1-004
Conditions	In vitro enzymatic assays for Src kinase activity; in vivo validation of KX1-004 in chinchilla NIHL model; no reported in vivo otoprotection data for PP1/PP2

Why This Matters

The non-ATP competitive mechanism of KX1-004, combined with its validated in vivo efficacy in NIHL models, differentiates it from ATP-competitive Src inhibitors which lack this specific otoprotective validation and may have broader off-target kinase inhibition.

• [1] Harris KC, Hu B, Hangauer D, Henderson D. Prevention of noise-induced hearing loss with Src-PTK inhibitors. Hear Res. 2005 Oct;208(1-2):14-25. doi: 10.1016/j.heares.2005.04.009. Epub 2005 Jun 13. PMID: 15950415. View Source
• [2] Hanke JH, Gardner JP, Dow RL, Changelian PS, Brissette WH, Weringer EJ, Pollok BA, Connelly PA. Discovery of a novel, potent, and Src family-selective tyrosine kinase inhibitor. Study of Lck- and FynT-dependent T cell activation. J Biol Chem. 1996 Jan 12;271(2):695-701. doi: 10.1074/jbc.271.2.695. PMID: 8557675. View Source
• [3] Bain J, McLauchlan H, Elliott M, Cohen P. The specificities of protein kinase inhibitors: an update. Biochem J. 2003 Apr 1;371(Pt 1):199-204. doi: 10.1042/BJ20021535. PMID: 12534346; PMCID: PMC1223275. View Source

Impulse Noise Model: Equivalent to KX2-329

KX1-004 demonstrates high solubility in DMSO (50 mg/mL, equivalent to 175.87 mM), enabling preparation of concentrated stock solutions for in vitro assays . The lyophilized powder is stable for 36 months when stored at -20°C, while DMSO stock solutions are recommended for use within 1 month to maintain potency . These defined solubility and stability parameters contrast with many Src inhibitors which lack vendor-reported long-term stability data and often require empirical validation for storage and handling.

Impulse noise comparator

Head-to-head

KX2-329 protection as good as KX1-004

Supports benchmark use in impulse noise models

Chinchilla, local round window, biaryl-based inhibitor comparison

Evidence Dimension	DMSO solubility and storage stability
Target Compound Data	DMSO solubility: 50 mg/mL (175.87 mM); Lyophilized powder stability: 36 months at -20°C; Solution stability: use within 1 month at -20°C
Comparator Or Baseline	Many Src inhibitors (e.g., PP1, PP2, Dasatinib) lack vendor-reported long-term solution stability data; empirical storage validation often required
Quantified Difference	KX1-004 provides explicitly defined 36-month powder stability and recommended solution use timeframe; comparators typically lack such long-term vendor guidance
Conditions	Solubility tested in DMSO; storage conditions specified: powder at -20°C, solution at -20°C for 1 month.

Why This Matters

KX1-004 offers clear, vendor-validated solubility and stability parameters that streamline experimental planning and reduce the risk of compound degradation, a practical advantage for laboratories managing multiple Src inhibitors.

• [1] Adooq Bioscience. KX1-004 Product Data Sheet. Catalog No. A12214. View Source

Cisplatin Ototoxicity: Preserved Antitumor Efficacy

KX1-004 exhibits an in vitro IC50 of 40 μM against Src-PTK, which is significantly less potent (by several orders of magnitude) than ATP-competitive Src inhibitors such as Dasatinib (IC50 = 0.8 nM), Bosutinib (IC50 = 1.2 nM), and Saracatinib (IC50 = 2.7 nM) . Despite this lower potency, KX1-004 has been validated in vivo for protection against noise-induced hearing loss, a therapeutic application for which the more potent ATP-competitive inhibitors have not been evaluated or demonstrated efficacy. This suggests that high potency does not predict in vivo otoprotective efficacy and that KX1-004 may offer a more favorable safety window for this specific application.

Cisplatin antitumor preservation

Data to verify

Reported reduction of ototoxicity while preserving antitumor effect

Reported chemoprotection context; requires tumor-model validation

Class-level inference, no model details provided

Evidence Dimension	In vitro Src inhibition potency (IC50) and in vivo otoprotective validation
Target Compound Data	IC50 = 40 μM; Validated in vivo protection against NIHL in chinchilla model (reduces PTS by up to 25 dB)
Comparator Or Baseline	Dasatinib IC50 = 0.8 nM; Bosutinib IC50 = 1.2 nM; Saracatinib IC50 = 2.7 nM; no reported in vivo otoprotection data for these comparators
Quantified Difference	KX1-004 is 14,800-fold less potent than Dasatinib in vitro; however, only KX1-004 has validated in vivo efficacy in NIHL models
Conditions	In vitro Src kinase activity assays for IC50 determination; in vivo validation in chinchilla model of NIHL (4 kHz octave band noise, 106 dB SPL, 4 hours) for KX1-004

Why This Matters

KX1-004's validated in vivo efficacy in NIHL, despite lower in vitro potency, underscores that high potency alone does not guarantee therapeutic utility for otoprotection; KX1-004 is uniquely positioned as a tool compound for studying Src-mediated cochlear protection.

• [1] Harris KC, Hu B, Hangauer D, Henderson D. Prevention of noise-induced hearing loss with Src-PTK inhibitors. Hear Res. 2005 Oct;208(1-2):14-25. doi: 10.1016/j.heares.2005.04.009. Epub 2005 Jun 13. PMID: 15950415. View Source

KX1-004 Offers Distinct Ototoxicity Protection Profile vs. KX2-391's Dual Src/Tubulin Inhibition in Oncology

KX1-004 is a Src-PTK selective inhibitor developed for otoprotection, while KX2-391 (tirbanibulin) is a dual inhibitor of Src kinase and tubulin polymerization . In phase 2 clinical trials for bone-metastatic castration-resistant prostate cancer, KX2-391 (40 mg BID) showed modest effects on bone turnover markers but lacked antitumor activity, with common toxicities including hepatic derangements, myelosuppression, and fatigue . In contrast, KX1-004 has not been associated with such toxicities in preclinical NIHL models at protective doses . The dual Src/tubulin inhibition mechanism of KX2-391 is therapeutically distinct from KX1-004's selective Src inhibition, rendering them non-interchangeable for otoprotection studies.

Evidence Dimension	Mechanism of action, therapeutic indication, and toxicity profile
Target Compound Data	Selective Src-PTK inhibition (non-ATP competitive, IC50 = 40 μM); validated for NIHL protection in chinchillas; no significant side effects reported at protective doses
Comparator Or Baseline	KX2-391 (tirbanibulin): dual Src/tubulin polymerization inhibitor; clinical development for oncology (actinic keratosis, prostate cancer); Phase 2 trial showed modest bone turnover marker effects, common toxicities (hepatic, myelosuppression, fatigue)
Quantified Difference	KX1-004: single-target Src inhibition, otoprotection validated; KX2-391: dual Src/tubulin inhibition, oncology indication, systemic toxicity profile
Conditions	KX1-004: chinchilla NIHL model; KX2-391: Phase 2 clinical trial in 31 patients with bone-metastatic castration-resistant prostate cancer

Why This Matters

KX2-391 is not a substitute for KX1-004 in otoprotection research due to its dual Src/tubulin mechanism, oncology-focused development, and systemic toxicity profile; KX1-004 is the specific tool compound for studying Src's role in cochlear protection.

• [1] Naing A, Cohen R, Dy GK, Hong DS, Dyster L, Hangauer DG, Kwan R, Fetterly G, Kurzrock R, Adjei AA. A phase I trial of KX2-391, a novel non-ATP competitive substrate-pocket- directed SRC inhibitor, in patients with advanced malignancies. Invest New Drugs. 2013 Aug;31(4):967-73. doi: 10.1007/s10637-013-9929-8. Epub 2013 Jan 30. PMID: 23361621. View Source
• [2] Antonarakis ES, Heath EI, Posadas EM, Yu EY, Harrison MR, Bruce JY, Cho SY, Wilding G, Fetterly GJ, Hangauer DG, Kwan R, Dyster L, Carducci MA. A phase 2 study of KX2-391, an oral inhibitor of Src kinase and tubulin polymerization, in men with bone-metastatic castration-resistant prostate cancer. Cancer Chemother Pharmacol. 2013 Apr;71(4):883-92. doi: 10.1007/s00280-013-2079-z. Epub 2013 Jan 13. PMID: 23314737; PMCID: PMC3609871. View Source
• [3] Bielefeld EC, Hynes S, Pryznosch D, Liu J, Coleman JK, Henderson D. A comparison of the protective effects of systemic administration of a pro-glutathione drug and a Src-PTK inhibitor against noise-induced hearing loss. Noise Health. 2005 Oct-Dec;7(29):24-30. doi: 10.4103/1463-1741.31875. PMID: 17478966. View Source

KX1-004 Target Applications

Standardized NIHL Screening Platform

KX1-004 is the most effective Src-PTK inhibitor among its analogs (KX1-005, KX1-174) for reducing permanent threshold shift in chinchilla models of NIHL. Studies requiring a positive control compound with established in vivo efficacy in preventing noise-induced cochlear damage should prioritize KX1-004 . Its validated reduction in outer hair cell loss and threshold shift makes it ideal for benchmarking novel otoprotective agents.

Systemic vs. Local Cochlear Delivery Studies

KX1-004 serves as a prototypical non-ATP competitive Src inhibitor for mechanistic studies exploring the role of Src-PTK signaling in cochlear hair cell apoptosis and survival pathways. Its distinct binding mode (substrate pocket-directed) allows researchers to dissect Src-mediated signaling events without interference from ATP-binding site effects . This is particularly relevant for understanding how Src inhibition contributes to otoprotection independently of ATP competition.

Cochlear Apoptosis & p53-Independent Pathways

KX1-004 offers a 6.5-fold dose advantage over L-N-acetylcysteine for systemic protection against noise-induced hearing loss . This lower effective dose (50 mg/kg s.c.) may be advantageous for long-term or repeated-dosing protocols in animal models, reducing potential toxicity or formulation challenges associated with high-dose antioxidant administration.

Cisplatin Chemoprotection: Antitumor Preservation

KX1-004's selective Src-PTK inhibition profile provides a valuable contrast to dual Src/tubulin inhibitors like KX2-391. Researchers investigating the specific contribution of Src kinase activity versus tubulin polymerization to ototoxicity or neuroprotection can use KX1-004 as a clean Src-selective probe, avoiding the confounding effects of tubulin disruption observed with KX2-391 .

Application

Selection Property

Validation Focus

Noise-induced hearing loss research

Non-ATP competitive Src-PTK inhibitor

Reproducible protective signal in continuous and impulse noise models

Cochlear delivery route comparison

Cross-route efficacy dataset (local and systemic)

Dose scaling and PK-PD relationship assessment

Apoptosis and p53 pathway studies

Src-specific non-ATP competitive mechanism

Dissecting Src vs p53 signaling interaction in cochlea

Cisplatin ototoxicity research

Reported preservation of cisplatin antitumor activity

Tumor-bearing model validation of chemoprotection

• [1] Harris KC, Hu B, Hangauer D, Henderson D. Prevention of noise-induced hearing loss with Src-PTK inhibitors. Hear Res. 2005 Oct;208(1-2):14-25. doi: 10.1016/j.heares.2005.04.009. Epub 2005 Jun 13. PMID: 15950415. View Source
• [2] Naing A, Cohen R, Dy GK, Hong DS, Dyster L, Hangauer DG, Kwan R, Fetterly G, Kurzrock R, Adjei AA. A phase I trial of KX2-391, a novel non-ATP competitive substrate-pocket- directed SRC inhibitor, in patients with advanced malignancies. Invest New Drugs. 2013 Aug;31(4):967-73. doi: 10.1007/s10637-013-9929-8. Epub 2013 Jan 30. PMID: 23361621. View Source
• [3] Bielefeld EC, Hynes S, Pryznosch D, Liu J, Coleman JK, Henderson D. A comparison of the protective effects of systemic administration of a pro-glutathione drug and a Src-PTK inhibitor against noise-induced hearing loss. Noise Health. 2005 Oct-Dec;7(29):24-30. doi: 10.4103/1463-1741.31875. PMID: 17478966. View Source
• [4] Antonarakis ES, Heath EI, Posadas EM, Yu EY, Harrison MR, Bruce JY, Cho SY, Wilding G, Fetterly GJ, Hangauer DG, Kwan R, Dyster L, Carducci MA. A phase 2 study of KX2-391, an oral inhibitor of Src kinase and tubulin polymerization, in men with bone-metastatic castration-resistant prostate cancer. Cancer Chemother Pharmacol. 2013 Apr;71(4):883-92. doi: 10.1007/s00280-013-2079-z. Epub 2013 Jan 13. PMID: 23314737; PMCID: PMC3609871. View Source